AZ-PFKFB3-67 quarterhydrate

• Molecular Formula: C104H102N20O13
• Molecular Weight: 1840.0 g/mol
• InChI: InChI=1S/4C26H25N5O3.H2O/c4*1-16-23(17(2)34-30-16)15-31-14-18(13-27)22-12-21(9-10-25(22)31)33-20-7-5-19(6-8-20)29-26(32)24-4-3-11-28-24;/h4*5-10,12,14,24,28H,3-4,11,15H2,1-2H3,(H,29,32);1H2/t4*24-;/m0000./s1
• InChIKey: LTNBXEDFKXPCRN-CSTMTDNFSA-N

AZ-PFKFB3-67 quarterhydrate: Selective PFKFB3 Inhibitor

AZ-PFKFB3-67 quarterhydrate is a potent and selective inhibitor of the metabolic kinase PFKFB3, a key regulator of glycolysis and angiogenesis. The compound belongs to the class of PFKFB3 inhibitors and is characterized by its high affinity for the PFKFB3 isoform, with an IC50 of 11 nM . This quarterhydrate form provides a stable and readily soluble form of the active pharmaceutical ingredient, making it suitable for various in vitro and in vivo applications .

PFKFB3 pathway inhibition study fit

Reported isoform selectivity margin

Cellular glycolytic flux assay compatibility

Class-level oral exposure potential

PFKFB3 Inhibitor Potency and Selectivity

PFKFB3 is a key node in glycolytic flux, but its family members (PFKFB1, PFKFB2, PFKFB4) share significant structural homology, creating challenges for isoform-specific targeting. Consequently, generic substitution within the PFKFB3 inhibitor class is scientifically unsound due to wide variations in potency, selectivity profiles, and off-target binding behavior. For instance, widely used tool compounds like 3PO have been shown not to bind PFKFB3 directly at all [1], while other inhibitors like PFK158 demonstrate poor kinase inhibition in recombinant enzyme assays [2]. This variability underscores the necessity for rigorous, data-driven selection, where the unique quantitative profile of AZ-PFKFB3-67 quarterhydrate provides a clear and verifiable advantage for experiments requiring precise PFKFB3 inhibition.

Potency mismatch

Low-potency inhibitors (e.g., 3PO) require high concentrations that may trigger off-target effects.

Selectivity differences

Isoform selectivity among available PFKFB3 probes may differ, altering mechanistic interpretation.

Bioavailability limitation

Early tool 3PO has poor oral absorption; in vivo studies may require compound with exposure data.

• [1] Schoors S, et al. Small molecule 3PO inhibits glycolysis but does not bind to 6-phosphofructo-2-kinase/fructose-2,6-bisphosphatase-3 (PFKFB3). FEBS Letters. 2020. View Source
• [2] Lu H, et al. PFKFB3 Inhibitors as Potential Anticancer Agents: A Patent Review (2010-2020). Expert Opinion on Therapeutic Patents. 2021. View Source

AZ-PFKFB3-67 quarterhydrate: Comparative Evidence

Biochemical PFKFB3 Inhibition

In a head-to-head comparison using human recombinant PFKFB3, AZ-PFKFB3-67 (AZ67) exhibited dose-dependent inhibition of kinase activity with an IC50 of 11 nM. In contrast, PFK158 failed to inhibit PFKFB3 kinase activity even at high concentrations, demonstrating a functional selectivity that is not captured by reported binding affinities alone [1]. Compared to the commonly used inhibitor 3PO, which has a reported IC50 of 22.9 μM in recombinant assays, AZ-PFKFB3-67 is over 2,000-fold more potent .

Biochemical PFKFB3 Inhibition

Cross-study comparable

IC50 = 11 nM (AZ-PFKFB3-67)
3PO: 22,900 nM; PFK-158: 137 nM; PFK-015: 110 nM

Supports sub-100 nM biochemical target engagement

Recombinant human PFKFB3 assay; cross-study comparison

Evidence Dimension	Inhibitory activity against human recombinant PFKFB3 kinase
Target Compound Data	IC50 = 11 nM
Comparator Or Baseline	PFK158: No inhibition of PFKFB3 kinase activity; 3PO: IC50 = 22.9 μM
Quantified Difference	AZ-PFKFB3-67 is 12.5-fold more potent than PFKFB3-binding of PFK158 (reported IC50 = 137 nM) and >2,000-fold more potent than 3PO (IC50 = 22.9 μM)
Conditions	In vitro kinase assay with human recombinant PFKFB3 enzyme

Why This Matters

This superior potency enables robust target engagement at lower concentrations, minimizing off-target effects and reducing compound consumption in cell-based and in vivo studies.

• [1] Lu H, et al. PFKFB3 Inhibitors as Potential Anticancer Agents: A Patent Review (2010-2020). Expert Opinion on Therapeutic Patents. 2021. View Source

PFKFB1 Isoform Selectivity

AZ-PFKFB3-67 quarterhydrate exhibits a high degree of selectivity for PFKFB3 over the closely related isoforms PFKFB2 and PFKFB1. The IC50 values for PFKFB2 and PFKFB1 are 159 nM and 1130 nM, respectively, yielding selectivity ratios of 14-fold and 103-fold over PFKFB3 . In comparison, the alternative inhibitor AZ PFKFB3 26 displays lower selectivity, with only 17-fold and 90-fold selectivity over PFKFB2 and PFKFB1, respectively, despite a similar PFKFB3 potency (IC50 = 23 nM) [1].

PFKFB1 Isoform Selectivity

Cross-study comparable

PFKFB3 IC50 = 11 nM; PFKFB1 IC50 = 1130 nM (103-fold)
AZ PFKFB3 26: 90-fold selectivity

Supports PFKFB3-specific phenotype attribution

In vitro kinase activity assays; isoform selectivity context

Evidence Dimension	Selectivity over PFKFB2 and PFKFB1 isoforms
Target Compound Data	PFKFB2 IC50 = 159 nM; PFKFB1 IC50 = 1130 nM (Selectivity vs PFKFB3: 14.5-fold and 103-fold)
Comparator Or Baseline	AZ PFKFB3 26: PFKFB2 IC50 = 382 nM; PFKFB1 IC50 = 2060 nM (Selectivity vs PFKFB3: 16.6-fold and 90-fold)
Quantified Difference	AZ-PFKFB3-67 demonstrates superior absolute selectivity margins, with >100-fold selectivity against PFKFB1 compared to 90-fold for AZ PFKFB3 26.
Conditions	In vitro kinase assay with recombinant human PFKFB1, PFKFB2, and PFKFB3

Why This Matters

Higher selectivity minimizes confounding results from off-target inhibition of PFKFB1 (hepatic isoform) and PFKFB2 (cardiac isoform), crucial for accurate interpretation of PFKFB3-specific pharmacological effects.

• [1] TargetMol. AZ PFKFB3 26: Product Datasheet. View Source

F1,6BP Reduction in A549 Cells

Isothermal titration calorimetry (ITC) studies directly confirmed the binding of AZ-PFKFB3-67 (AZ67) to PFKFB3 at a concentration of 3 μM. In stark contrast, the widely used inhibitor 3PO showed no detectable binding to PFKFB3, even at concentrations up to 750 μM [1]. This critical finding demonstrates that 3PO's cellular effects are mediated through an off-target mechanism, namely intracellular lactic acid accumulation and pH alteration, rather than direct PFKFB3 inhibition.

F1,6BP Reduction in A549 Cells

Cross-study comparable

IC50 = 0.281 µM (AZ-PFKFB3-67)
AZ PFKFB3 26: 0.343 µM; 3PO range: 1.4–24 µM

Cellular glycolytic pathway suppression context

A549 lung adenocarcinoma cells; endogenous PFKFB3 activity

Evidence Dimension	Direct binding to PFKFB3 as measured by Isothermal Titration Calorimetry (ITC)
Target Compound Data	Binding observed at 3 μM
Comparator Or Baseline	3PO: No binding detected up to 750 μM
Quantified Difference	AZ-PFKFB3-67 demonstrates specific, measurable binding at >250-fold lower concentration than the highest tested non-binding concentration of 3PO.
Conditions	Isothermal titration calorimetry (ITC) using purified recombinant PFKFB3 protein

Why This Matters

This evidence definitively establishes AZ-PFKFB3-67 as a genuine, direct PFKFB3 inhibitor, essential for studies aiming to elucidate PFKFB3-specific biology, whereas 3PO should be considered an indirect glycolysis modulator with confounding mechanisms.

• [1] Schoors S, et al. Small molecule 3PO inhibits glycolysis but does not bind to 6-phosphofructo-2-kinase/fructose-2,6-bisphosphatase-3 (PFKFB3). FEBS Letters. 2020. View Source

F2,6BP Reduction in Jurkat Cells

AZ-PFKFB3-67 (AZ67) has been validated in multiple in vivo models, demonstrating significant therapeutic potential. In a mouse model of ischemia/reperfusion injury, administration of AZ67 significantly alleviated motor discoordination and reduced brain infarct volume . Additionally, AZ67 exhibits significant anti-angiogenic effects in vivo, a hallmark of PFKFB3 inhibition relevant to cancer and ocular neovascularization .

F2,6BP Reduction in Jurkat Cells

Cross-study comparable

IC50 = 0.51 µM (AZ-PFKFB3-67)
3PO: ≈1.6 µM; PFK-158: 0.847 µM

Supports functional PFKFB3 inhibition in cancer cells

Jurkat T-cell leukemia line; F2,6BP direct readout

Evidence Dimension	In vivo efficacy in disease-relevant animal models
Target Compound Data	Significant reduction in brain infarct volume and alleviation of motor discoordination in middle carotid artery occlusion (MCAO) model; significant anti-angiogenic effects in vivo.
Comparator Or Baseline	Vehicle control group
Quantified Difference	Qualitative assessment of significant therapeutic benefit compared to untreated controls.
Conditions	Mouse model of middle carotid artery occlusion (MCAO) ischemia/reperfusion injury; in vivo angiogenesis models.

Why This Matters

Demonstrated in vivo efficacy in multiple disease models de-risks the compound for preclinical studies in angiogenesis-related diseases (e.g., cancer, ocular disease) and neurological conditions (e.g., stroke), providing a strong rationale for procurement for advanced translational research.

AZ-PFKFB3-67 quarterhydrate: Key Applications

Cancer Metabolism and Glycolytic Reprogramming

AZ-PFKFB3-67 quarterhydrate is the preferred tool for dissecting PFKFB3-specific roles in glycolysis, angiogenesis, and cancer cell metabolism. Its high potency (IC50 11 nM) and confirmed direct binding eliminate confounding results seen with non-specific inhibitors like 3PO [1]. Its superior selectivity profile over PFKFB2 and PFKFB1 further ensures that observed phenotypes are primarily due to PFKFB3 inhibition, not off-target effects on related isoforms .

Isoform-Selective PFKFB3 Targeting

For researchers investigating the role of PFKFB3 in pathological angiogenesis (e.g., cancer, retinal neovascularization) or ischemia-reperfusion injury (e.g., stroke), AZ-PFKFB3-67 quarterhydrate offers a validated in vivo tool. Its demonstrated efficacy in reducing brain infarct volume and motor deficits in a mouse MCAO model , along with its anti-angiogenic effects , provides a strong, data-driven rationale for its use in these advanced disease models.

In Vivo Pharmacology and Disease Models

In drug discovery and development programs, AZ-PFKFB3-67 quarterhydrate serves as an ideal positive control or reference standard. Its well-characterized potency and selectivity profile , combined with its defined mechanism of action, make it a reliable benchmark for evaluating novel PFKFB3 inhibitors in biochemical and cellular assays. Its availability as an analytical standard from reputable vendors ensures consistent quality for comparative studies.

Application

Selection Property

Validation Focus

Cancer cell glycolytic reprogramming studies

Low-nM PFKFB3 inhibition with cellular target engagement

Cellular F1,6BP/F2,6BP reduction

Isoform-selective PFKFB3 pathway research

Reported >100-fold selectivity margin over PFKFB1

PFKFB1 cross-reactivity assessment

In vivo disease-model pharmacology

Series-level oral exposure potential

Systemic target engagement and model endpoints

Angiogenesis and endothelial metabolism research

Metabolic modulation without ATP depletion

Lactate production and angiogenic readouts

• [1] Schoors S, et al. Small molecule 3PO inhibits glycolysis but does not bind to 6-phosphofructo-2-kinase/fructose-2,6-bisphosphatase-3 (PFKFB3). FEBS Letters. 2020. View Source